Cas no 5534-09-8 (Beclometasone Dipropionate)

• Product Name: Beclometasone Dipropionate
• CAS No: 5534-09-8
• MF: C₂₈H₃₇ClO₇
• MW: 521.042188405991
• MDL: MFCD00135613
• CID: 45987
• PubChem ID: 253662548
• Update Time: 2026-01-30

Beclometasone Dipropionate Chemical and Physical Properties

Names and Identifiers

• Beclometasone Dipropionate
• Beclometasone
• Beclomethasone dipropionate
• 9-Chloro-11b,17,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione 17,21-dipropionate
• Aldecin
• BECLOMETHASONE DIPROPIONATE [VANDF]
• Inalone R
• HMS2235O23
• Prestwick2_000855
• Turbinal
• Qnasl (TN)
• EN300-7480875
• BECLOMETASONE DIPROPIONATE, ANHYDROUS [EP IMPURITY]
• Entyderma
• 9-chloro-16beta-methyl-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 17,21-dipropionate
• Viarex
• BECLOMETHASONE 17,21-DIPROPIONATE
• Beclomet
• EINECS 226-886-0
• (11beta,16beta)-9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• Sanasthmax
• SCH 18020W
• CHEBI:3002
• 2-[(1R,2S,10S,11S,13S,14R,15S,17S)-1-chloro-17-hydroxy-2,13,15-trimethyl-5-oxo-14-(propanoyloxy)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-14-yl]-2-oxoethyl propanoate
• Becloval
• SCH-18020W
• Becloturmant
• Beclovent
• Propaderm Forte
• Qvar
• Beconase
• Clenil-A
• Sanasthmyl
• NS00000089
• BPBio1_000957
• beclomethasone-dipropionate
• Vanceril (TN)
• QNASL
• Pregna-1,4-diene-3,20-dione, 9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, (11beta,16beta)-
• TRIMBOW COMPONENT BECLOMETHASONE DIPROPIONATE
• Beclomethasone Dipropionate HFA
• Inalone
• Qvar 80
• Beclometasone dipropionato
• AC-2159
• Beclazone 250
• BECLOMETHASONE DIPROPIONATE [MI]
• NSC-755901
• UNII-5B307S63B2
• Viarox
• BECLOMETHASONE 17,21-DIPROPRIONATE
• Inalone O
• Beclomethasone dipropionate, United States Pharmacopeia (USP) Reference Standard
• Vanceril
• HMS2097L11
• 2-[(1R,2S,3aS,3bS,9aS,9bR,10S,11aS)-9b-chloro-10-hydroxy-2,9a,11a-trimethyl-7-oxo-1-(propanoyloxy)-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl propanoate
• CHEMBL1200500
• Ventolair
• Becodisks
• (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-[2-(propionyloxy)acetyl]-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propionate
• CCG-220855
• C07813
• Beclometasone dipropionate (JP17)
• Clenil
• BECLOMETHASONE DIPROPIONATE (USP MONOGRAPH)
• BECLOMETHASONE DIPROPIONATE [ORANGE BOOK]
• 5B307S63B2
• Beclorhinol
• Anceron
• Becloforte
• BECLOMETASONE DIPROPIONATE, ANHYDROUS
• Beclocort Nasel
• Rino-clenil
• CAS-5534-09-8
• TOPSTER
• 5534-09-8
• BRD-K97810537-001-13-6
• BECLOMETHASONE DIPROPIONATE [USP MONOGRAPH]
• Prestwick_990
• Respocort
• (11beta,16beta)-9-chloro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-diene-17,21-diyl dipropanoate
• SPBio_002790
• 9-Chloro-11.beta.,17,21-trihydroxy-16.beta.-methylpregna-1,4-diene-3,20-dione 17,21-dipropionate
• BECLOMETASONE DIPROPIONATE [WHO-IP]
• Q421475
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17,21-dipropionate
• CPD001233361
• Beclate
• BECLOMETASONE DIPROPIONATE, ANHYDROUS (EP IMPURITY)
• GTPL5894
• MLS002154034
• orBec
• BECLOMETHAZONE DIPROPIONATE
• BETAMETHASONE DIPROPIONATE IMPURITY E
• MFCD00135613
• 9-Chloro-11beta-hydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17,21-dipropionate
• Beclomethasone dipropionate (USAN:USP)
• BECLOMETHASONE DIPROPIONATE (USP IMPURITY)
• Pregna-1,4-diene-3,20-dione, 9-chloro-16-beta-methyl-11-beta,17,21-trihydroxy-, 17,21-dipropionate
• BECLOMETASONE DIPROPIONATE [JAN]
• BECLOMETHASONE DIPROPIONATE [USP IMPURITY]
• D00689
• SCHEMBL6890
• BECLOMETASONE DIPROPIONATE [EP MONOGRAPH]
• Prestwick1_000855
• SGX-201
• Beclomethasone dipropionate (USP)
• BECLOMETASONE DIPROPIONATE [WHO-DD]
• Vancenase AQ
• Beclometasone 17,21-dipropionate
• BECLOMETHASONE DIPROPIONATE [USP-RS]
• HMS3259H03
• Becotide
• Beclometasone (beclomethasone) dipropionate, British Pharmacopoeia (BP) Assay Standard
• BRD-K97810537-001-03-7
• Beclovent (TN)
• Sanasthymyl
• NCGC00094596-03
• DTXCID6028656
• Spir
• Korbutone
• Beclomethasone dipropionate, anhydrous, European Pharmacopoeia (EP) Reference Standard
• Pregna-1,4-diene-3,20-dione, 9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, (11.beta.,16.beta.)-
• s3078
• SGX-202
• DTXSID3048730
• NSC 755901
• SMR001233361
• Prestwick3_000855
• Belchlorhinol
• beclomethasone dipropionate anhydrous
• AKOS015951275
• Aerobec
• Atomase
• Dipropionate, Beclomethasone
• KW-053
• D89082
• HMS1570L11
• Beclomet Nasal
• ORBESHIELD
• Beclomethasone Dipropionate, Pharmaceutical Secondary Standard; Certified Reference Material
• BECLOMETASONE DIPROPIONATE ANHYDROUS
• B4464
• Beclometasone dipropionate for peak identification, European Pharmacopoeia (EP) Reference Standard
• Beclacin
• CLENIL A
• [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(2-propanoyloxyacetyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Prestwick0_000855
• DB00394
• NCGC00179392-01
• Alanase
• Beclazone
• Rhinosol
• Beclomethasone dipropionate [USAN]
• BECLOMETASONI DIPROPIONAS [WHO-IP LATIN]
• Beclomethasone dipropionate [USAN:USP]
• NASOBEC
• NC00610
• Aldecine
• Tox21_113168
• 9alpha-chloro-16beta-methyl-3,20-dioxo-1,4-pregnadiene-11beta,17,21-triol 17,21-dipropionate
• Vanceril Double Strength
• Vancenase
• Aldecina
• HMS3714L11
• QVAR 40
• Beclomethasone dipropionate, analytical standard, for drug analysis
• Beclometasone dipropionate for system suitability, European Pharmacopoeia (EP) Reference Standard
• Benconase
• BSPBio_000869
• Propaderm
• CS-1503
• HY-13571A
• Beconasol
• Rhino Clenil
• BECLOMETASONE DIPROPIONATE (EP MONOGRAPH)
• SCH 8020W
• QVAR REDIHALER
• BECLOMETHASONE DIPROPIONATE (USP-RS)
• SGX-203
• Menaderm
• Beclometasone dipropionate monohydrate
• BRD-K97810537-001-12-8
• Beclometasone dipropionate (JP18)

• MDL： MFCD00135613
• Inchi： 1S/C28H37ClO7/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(30)10-11-25(17,4)27(19,29)21(31)14-26(20,28)5/h10-11,13,16,19-21,31H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,21-,25-,26-,27-,28-/m0/s1
• InChI Key： KUVIULQEHSCUHY-XYWKZLDCSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CC)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 520.22300
• Monoisotopic Mass: 520.222781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0766 (rough estimate)
• Melting Point: 205-209°C
• Boiling Point: 630.5°C at 760 mmHg
• Flash Point: 335.1 °C
• Refractive Index: 1.4429 (estimate)
• Solubility: Chloroform (Slightly), Dioxane (Slightly, Sonicated), Methanol (Slightly, Heated
• PSA: 106.97000
• LogP: 4.08680
• Solubility: Not determined
• Merck: 1019
• Specific Rotation: +88° - +94° (c=1, Dioxane)
• λmax: 238(EtOH)(lit.)

Beclometasone Dipropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R60;R61
• Safety Instruction： S53-S36/37/39-S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU3805000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R60; R61
• Safety Term：S53;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Beclometasone Dipropionate

Beclometasone Dipropionate (CAS No. 5534-09-8): A Comprehensive Overview

Beclometasone Dipropionate, a synthetic corticosteroid, is widely recognized for its significant therapeutic applications in the field of respiratory medicine. With the CAS number 5534-09-8, this compound has garnered considerable attention due to its potent anti-inflammatory and immunosuppressive properties. Its molecular structure, characterized by a dipropionate ester group, enhances its stability and bioavailability, making it an effective treatment for various inflammatory conditions.

The primary pharmacological mechanism of Beclometasone Dipropionate involves the inhibition of inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. By binding to glucocorticoid receptors, it modulates gene expression and reduces the production of pro-inflammatory substances. This mechanism has been extensively studied and validated in clinical trials, demonstrating its efficacy in managing conditions like asthma and allergic rhinitis.

In recent years, research has delved deeper into the pharmacokinetic profile of Beclometasone Dipropionate. Studies indicate that its lipophilicity allows for efficient penetration into target tissues, particularly in the respiratory tract. This property is crucial for its local anti-inflammatory effects while minimizing systemic absorption. The compound's long half-life also contributes to its sustained therapeutic action, often requiring only once-daily administration.

One of the most compelling aspects of Beclometasone Dipropionate is its role in modern asthma management. Current guidelines recommend inhaled corticosteroids as first-line therapy for persistent asthma due to their ability to control inflammation with minimal side effects compared to oral alternatives. The formulation of Beclometasone Dipropionate in inhalers ensures direct delivery to the lungs, where it exerts its effects locally. This targeted approach not only improves therapeutic outcomes but also reduces the risk of systemic adverse effects.

Advancements in drug delivery systems have further enhanced the efficacy of Beclometasone Dipropionate. Novel inhaler technologies, such as dry powder devices and soft mist inhalers, have improved patient compliance by simplifying administration. These innovations ensure that the active ingredient reaches deeper into the lungs, maximizing therapeutic benefits while maintaining a favorable safety profile.

The compound's efficacy extends beyond respiratory conditions; it has also been explored for dermatological applications. In topical formulations, Beclometasone Dipropionate demonstrates significant anti-inflammatory activity, making it a valuable treatment for chronic skin disorders like eczema and psoriasis. Its ability to modulate immune responses without excessive immunosuppression makes it a preferred choice for long-term management.

Recent clinical trials have highlighted the compound's potential in allergic rhinitis management as well. Patients treated with Beclometasone Dipropionate have reported significant reductions in symptoms such as sneezing, nasal congestion, and itching. These improvements are attributed to its ability to suppress allergic inflammation and reduce mediator release from mast cells.

The safety profile of Beclometasone Dipropionate has been thoroughly evaluated through extensive clinical studies. While systemic absorption is minimal when used as directed, potential side effects include local irritation and fungal infections if proper hygiene is not maintained during inhaler use. Long-term use under medical supervision mitigates these risks effectively.

In conclusion, Beclometasone Dipropionate stands as a cornerstone in modern therapeutic strategies for managing inflammatory and allergic conditions. Its unique pharmacological properties, combined with advancements in drug delivery systems, have solidified its position as a first-line treatment option. Ongoing research continues to uncover new applications and refine existing protocols, ensuring that patients benefit from the latest scientific advancements.